Cas no 1211584-31-4 (5-Fluoro-3-(trifluoromethyl)picolinic acid)

• Product Name: 5-Fluoro-3-(trifluoromethyl)picolinic acid
• CAS No: 1211584-31-4
• MF: C₇H₃F₄NO₂
• MW: 209.098
• MDL: MFCD18261331
• CID: 4553003
• PubChem ID: 127264520
• Update Time: 2024-11-03

5-Fluoro-3-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(trifluoromethyl)picolinic acid
• 5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylic acid
• SCHEMBL23012605
• 1211584-31-4
• FD10642
• 5-fluoro-3-(trifluoromethyl)picolinicacid
• AKOS030632320
• MFCD18261331

• MDL： MFCD18261331
• Inchi： InChI=1S/C7H3F4NO2/c8-3-1-4(7(9,10)11)5(6(13)14)12-2-3/h1-2H,(H,13,14)
• InChI Key： ATZASOVUCJTVCI-UHFFFAOYSA-N
• SMILES： C1=C(C=NC(=C1C(F)(F)F)C(=O)O)F

Computed Properties

• Exact Mass: 209.00999099g/mol
• Monoisotopic Mass: 209.00999099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų